methyl 4-amino-2,5-dimethylbenzoate hydrochloride
Overview
Description
Methyl 4-amino-2,5-dimethylbenzoate hydrochloride (MADMBH) is an organic compound that has been widely studied in the laboratory due to its interesting properties and potential applications. MADMBH has a wide range of uses, from being used as a reagent in organic synthesis to being used in scientific research applications.
Scientific Research Applications
Methyl 4-amino-2,5-dimethylbenzoate hydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the production of fine chemicals, and as a reactant in the synthesis of pharmaceuticals. methyl 4-amino-2,5-dimethylbenzoate hydrochloride is also used in the study of enzyme-catalyzed reactions, as a substrate for enzyme-catalyzed reactions, and as a model compound for studying the structure-activity relationships of organic compounds.
Mechanism of Action
Methyl 4-amino-2,5-dimethylbenzoate hydrochloride is an organic compound that acts as a substrate for enzyme-catalyzed reactions. It is believed that methyl 4-amino-2,5-dimethylbenzoate hydrochloride is converted to its corresponding acid form by the action of an enzyme, which then undergoes a reaction with a second enzyme to form the desired product.
Biochemical and Physiological Effects
methyl 4-amino-2,5-dimethylbenzoate hydrochloride has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. methyl 4-amino-2,5-dimethylbenzoate hydrochloride has also been shown to inhibit the enzyme adenosine deaminase, which is involved in the breakdown of the neurotransmitter adenosine.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-2,5-dimethylbenzoate hydrochloride has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. methyl 4-amino-2,5-dimethylbenzoate hydrochloride is also a stable compound and can be stored at room temperature. However, methyl 4-amino-2,5-dimethylbenzoate hydrochloride has some limitations for use in lab experiments. It is not water-soluble and must be dissolved in a suitable solvent before use. It is also not very soluble in organic solvents, so it must be used in small quantities.
Future Directions
There are a number of potential future directions for the use of methyl 4-amino-2,5-dimethylbenzoate hydrochloride. One potential direction is the use of methyl 4-amino-2,5-dimethylbenzoate hydrochloride in drug development, as it has been shown to inhibit the enzymes acetylcholinesterase and adenosine deaminase. methyl 4-amino-2,5-dimethylbenzoate hydrochloride could also be used in the study of enzyme-catalyzed reactions, as it is a substrate for such reactions. Additionally, methyl 4-amino-2,5-dimethylbenzoate hydrochloride could be used in the development of new synthetic methods, as it is a useful reagent in organic synthesis. Finally, methyl 4-amino-2,5-dimethylbenzoate hydrochloride could be used in the study of structure-activity relationships of organic compounds, as it is a useful model compound for such studies.
Synthesis Methods
Methyl 4-amino-2,5-dimethylbenzoate hydrochloride is synthesized through a two-step process. The first step involves the reaction of 4-amino-2,5-dimethylbenzoic acid with hydrogen chloride, which produces the corresponding chloride salt. The second step involves the reaction of the chloride salt with methyl alcohol, which produces the final product of methyl 4-amino-2,5-dimethylbenzoate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-2,5-dimethylbenzoate hydrochloride involves the reaction of 4-nitro-2,5-dimethylbenzoic acid with methylamine followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "4-nitro-2,5-dimethylbenzoic acid", "methylamine", "reducing agent (e.g. iron, zinc, or tin)", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-nitro-2,5-dimethylbenzoic acid is reacted with excess methylamine in a solvent such as ethanol or methanol to form methyl 4-amino-2,5-dimethylbenzoate.", "Step 2: The nitro group in the product from step 1 is reduced to an amine group using a reducing agent such as iron, zinc, or tin in the presence of a solvent and a catalyst such as acetic acid or hydrochloric acid.", "Step 3: The resulting amine is reacted with hydrochloric acid to form the hydrochloride salt of methyl 4-amino-2,5-dimethylbenzoate, which is the final product." ] } | |
CAS RN |
478837-37-5 |
Product Name |
methyl 4-amino-2,5-dimethylbenzoate hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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